Cas no 330201-91-7 (3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide)
330201-91-7 structure
Product Name:3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
CAS No:330201-91-7
MF:C20H11ClN2OS2
MW:394.897140741348
CID:5942641
PubChem ID:2329946
Update Time:2023-11-23
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
- 3-chloro-N-(naphtho[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
- Benzo[b]thiophene-2-carboxamide, 3-chloro-N-naphtho[1,2-d]thiazol-2-yl-
- Z28419002
- 330201-91-7
- F0359-0154
- N-benzo[e][1,3]benzothiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
- UPCMLD0ENAT0505-1295:001
- SR-01000424775-1
- 3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide
- Oprea1_415702
- SR-01000424775
- AKOS001031045
-
- Inchi: 1S/C20H11ClN2OS2/c21-16-13-7-3-4-8-14(13)25-18(16)19(24)23-20-22-17-12-6-2-1-5-11(12)9-10-15(17)26-20/h1-10H,(H,22,23,24)
- InChI Key: GTNJUMPFFAETTK-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(Cl)=C(C(NC1=NC3=C4C(C=CC=C4)=CC=C3S1)=O)S2
Computed Properties
- Exact Mass: 394.0001330g/mol
- Monoisotopic Mass: 394.0001330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 98.5Ų
Experimental Properties
- Density: 1.549±0.06 g/cm3(Predicted)
- pka: 9.33±0.43(Predicted)
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0359-0154-2μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-5μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-10μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-20μmol |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-1mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-2mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-3mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-4mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-5mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0359-0154-10mg |
3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide |
330201-91-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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